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Introduction
In the pharmaceutical industry, the stereochemistry of a drug can be as critical as its chemical

formula. Chiral molecules, which exist as non-superimposable mirror images called

enantiomers, often exhibit profound differences in pharmacological activity. A prime example is

the selective serotonin reuptake inhibitor (SSRI) Citalopram, which is sold as both a racemic

mixture (a 1:1 mixture of its two enantiomers, R-(-)-citalopram and S-(+)-citalopram) and as a

single-enantiomer product, Escitalopram (the S-(+)-enantiomer)[1][2]. While the S-enantiomer

is responsible for the therapeutic effect, the R-enantiomer has been shown to counteract its

activity, making Escitalopram potentially more effective at an equivalent dose[1][3].

Given the importance of enantiomeric purity, robust analytical techniques are required to

characterize these materials. Thermal analysis, specifically Differential Scanning Calorimetry

(DSC) and Thermogravimetric Analysis (TGA), offers powerful insights into the physical

properties and stability of drug substances.[4][5] This guide provides a detailed comparison of

the thermal behavior of Citalopram's racemic form and its active S-enantiomer, Escitalopram,

demonstrating the utility of DSC and TGA in pharmaceutical development and quality control.
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Part 1: The "Why" — Principles of Thermal Analysis
for Chiral Drugs
Differential Scanning Calorimetry (DSC): DSC measures the heat flow into or out of a sample

compared to a reference as a function of temperature.[6][7] This technique is exceptionally

sensitive to thermal events like melting, crystallization, and solid-state phase transitions.[5] For

enantiomers, DSC is crucial for:

Purity Assessment: Impurities depress and broaden the melting peak of a pure substance.

DSC can therefore provide a rapid indication of purity.[4][8]

Polymorph Screening: Many drugs can exist in different crystalline forms (polymorphs) with

distinct physical properties. DSC can identify these forms by their unique melting points and

enthalpies of fusion.[8]

Enantiomer vs. Racemic Compound Identification: Pure enantiomers typically have identical

melting points. However, a 1:1 mixture can form either a simple eutectic or a new crystalline

structure called a racemic compound (or racemate), which often has a different melting point

than the pure enantiomers. DSC can distinguish between these forms.

Thermogravimetric Analysis (TGA): TGA measures the change in mass of a sample as it is

heated at a controlled rate.[9][10] It is a direct measure of thermal stability and composition.[11]

For pharmaceutical compounds, TGA is used to determine:

Thermal Stability: The onset temperature of mass loss indicates the point at which the

compound begins to decompose.[9][11]

Compositional Analysis: TGA can quantify the amount of volatile components, such as water

(moisture content) or residual solvents, within a sample.[9][12]

Decomposition Kinetics: The profile of mass loss versus temperature provides information

about the mechanism and stages of thermal degradation.

Part 2: The "How" — Experimental Methodologies
The following protocols represent a robust, self-validating system for the thermal

characterization of Citalopram and its enantiomers. The choice of parameters (e.g., heating
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rate, inert atmosphere) is critical for obtaining reproducible and meaningful data.

Detailed Protocol 1: Differential Scanning Calorimetry
(DSC)

Sample Preparation: Accurately weigh 2-5 mg of the sample (racemic Citalopram HBr or

Escitalopram Oxalate) into a hermetic aluminum DSC pan.

Pan Sealing: Hermetically seal the pan using a sample press. This prevents mass loss due

to sublimation prior to melting, ensuring the accuracy of the enthalpy measurement.

Instrument Setup: Place the sealed sample pan and an empty, sealed reference pan into the

DSC cell.

Method Execution:

Purge Gas: Use an inert nitrogen atmosphere with a flow rate of 50 mL/min to prevent

oxidative degradation.

Equilibration: Equilibrate the cell at 25 °C.

Temperature Program: Ramp the temperature from 25 °C to 250 °C at a heating rate of 10

°C/min. A 10 °C/min rate is a standard condition that provides a good balance between

resolution and sensitivity.

Data Analysis: Record the heat flow versus temperature. Determine the melting onset

temperature, peak maximum temperature, and the enthalpy of fusion (ΔHfus) by integrating

the peak area.
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1. Sample Preparation
~2-5 mg sample weighed

into hermetic Al pan

2. Pan Sealing
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3. Instrument Loading
Sealed sample pan & empty
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Manual Transfer

4. Method Setup
Heating Rate: 10 °C/min

Range: 25-250 °C
Purge Gas: N2 @ 50 mL/min

5. Experiment Execution
Instrument heats pans and
records heat flow difference

Start

6. Data Analysis
Determine onset/peak temps
and integrate peak area (ΔH)
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DSC Experimental Workflow for Citalopram Analysis.

Detailed Protocol 2: Thermogravimetric Analysis (TGA)
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Sample Preparation: Accurately weigh 5-10 mg of the sample into an open ceramic or

platinum TGA pan. An open pan is used to allow any evolved gases to escape freely.

Instrument Setup: Place the sample pan onto the TGA's high-precision microbalance and

tare the balance.

Method Execution:

Purge Gas: Use an inert nitrogen atmosphere with a flow rate of 50 mL/min to prevent

oxidation.

Equilibration: Equilibrate the furnace at 30 °C.

Temperature Program: Ramp the temperature from 30 °C to 400 °C at a heating rate of 10

°C/min. This range is sufficient to capture the full decomposition profile.

Data Analysis: Record the mass change as a function of temperature. Determine the onset

temperature of decomposition from the resulting TGA curve.
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TGA Experimental Workflow for Citalopram Analysis.

Part 3: The "What" — Results and Discussion
The data presented below is a synthesis of values reported in scientific literature and supplier

specifications.

Comparative Thermal Data Summary
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Analyte Salt Form
Melting Point
(Peak)

Enthalpy of
Fusion (ΔHfus)

TGA
Decompositio
n

(S)-Citalopram

(Escitalopram)
Oxalate

~153-158 °C[13]

[14][15]

~106.2 J/g[15]

[16]

Starts after

melting

(R,S)-Citalopram

(Racemate)
Hydrobromide

~183-189 °C[15]

[17][18]
~94.4 J/g[15][16]

Starts after

melting

DSC Analysis
The DSC results clearly differentiate the two forms of the drug. Racemic Citalopram

Hydrobromide exhibits a sharp melting endotherm with a peak around 183-189 °C.[15][17][18]

In contrast, Escitalopram Oxalate melts at a significantly lower temperature, around 153-158

°C.[13][14][15]

This large difference in melting point is a key finding. It is primarily due to two factors:

Different Salt Forms: The use of different counter-ions (hydrobromide vs. oxalate)

significantly alters the crystal lattice energy and thus the melting point.

Racemic Compound Formation: The racemic mixture does not behave as a simple mixture of

two enantiomers but forms a distinct racemic compound with its own unique crystal structure

and melting point.

The enthalpy of fusion (ΔHfus), which represents the energy required to melt the crystalline

structure, is also distinct for each compound, with values of approximately 94.4 J/g for the

racemate and 106.2 J/g for the enantiomer.[15][16] This difference reflects their unique crystal

packing arrangements.

TGA Analysis
TGA thermograms for both compounds show that they are thermally stable up to their

respective melting points. Significant mass loss, indicating thermal decomposition, begins only

after the melting process is complete.[15] For Escitalopram Oxalate, the degradation starts with

the decomposition of the oxalate counter-ion, followed by the degradation of the active
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molecule itself.[15][16] Citalopram Hydrobromide decomposes in a more singular step after

melting, with the evolution of gases including HBr and dimethylamine.[15][16] The analysis

confirms that both substances are anhydrous crystalline solids with no significant mass loss

prior to their melting/decomposition events.

Part 4: Conclusion and Applications
This guide demonstrates that DSC and TGA are indispensable tools for the physicochemical

characterization of chiral drugs like Citalopram and its enantiomers.

DSC provides a definitive fingerprint to distinguish between the racemic hydrobromide salt

and the enantiomerically pure oxalate salt based on their distinct melting points and

enthalpies of fusion. This is critical for identity confirmation in a quality control setting.

TGA confirms the thermal stability of both compounds up to their melting points and provides

insight into their decomposition pathways.

For researchers and drug development professionals, this data is vital. It informs formulation

strategies, helps establish appropriate storage conditions, and serves as a fundamental

component of the analytical data package required for regulatory submissions. The clear

thermal differentiation between the racemate and the pure enantiomer underscores the power

of these techniques in ensuring the quality, safety, and efficacy of pharmaceutical products.
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